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Compound of Interest

Compound Name: Sodium phthalimide

Cat. No.: B3327304 Get Quote

This technical guide provides comprehensive information on the chemical compound sodium
phthalimide, focusing on its Chemical Abstracts Service (CAS) number and detailed safety

data. It is intended for researchers, scientists, and professionals in drug development who

handle this substance.

Chemical Identification
Identifier Value

Chemical Name Sodium Phthalimide

Synonyms

Phthalimide sodium salt, 2-Sodio-2,3-dihydro-

1H-isoindole-1,3-dione, Sodium 1,3-dioxo-2,3-

dihydro-1h-isoindol-2-ide[1]

CAS Number 33081-78-6[1][2]

Molecular Formula C₈H₄NNaO₂[1][3][4]

Molecular Weight 169.11 g/mol [3][4]

Physicochemical Properties
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Property Value

Appearance White crystalline solid[1]

Solubility
Soluble in water and other common organic

solvents[1]

Note: Detailed quantitative data on properties like melting point, boiling point, and density for

sodium phthalimide are not readily available in the provided search results. The data for the

parent compound, phthalimide, includes a melting point of > 233.5 °C and a boiling point of 366

°C.

Safety and Hazard Information
Sodium phthalimide is generally considered to have low toxicity under normal conditions of

use.[1] However, it can cause irritation to the eyes, respiratory system, and skin.[1]

3.1. Toxicological Data (for the related compound Phthalimide)

Test Species Route Value

LD50 Rat Oral > 5000 mg/kg[5][6]

LD50 Rabbit Dermal > 7940 mg/kg

3.2. GHS Hazard Statements

While a specific GHS classification for sodium phthalimide is not detailed, based on the

available information for phthalimide, it is not classified as a hazardous substance or mixture

according to Regulation (EC) No. 1272/2008.[5]

3.3. Precautionary Measures
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Type Precaution

Handling

Avoid contact with eyes, skin, and clothing.[7]

Do not ingest or inhale.[7] Use in a well-

ventilated area.[8] Avoid dust formation.[7] Wash

hands thoroughly after handling.[8]

Storage

Keep container tightly closed in a dry, cool, and

well-ventilated place.[7][9] Store away from

incompatible materials such as strong oxidizing

agents and acidic substances.[1][7]

Personal Protective Equipment (PPE)

Wear appropriate protective gloves, clothing,

and eye/face protection.[7][9] In case of

insufficient ventilation, wear suitable respiratory

equipment.

Experimental Protocols
4.1. First Aid Measures

Eye Contact: Immediately flush with plenty of water for at least 15 minutes. Seek medical

attention if irritation persists.[8]

Skin Contact: Wash off with soap and plenty of water.[5]

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[5]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Never give anything by mouth

to an unconscious person.[5]

4.2. Spill and Leak Procedures

Ensure adequate ventilation.

Avoid dust formation.[7]

Wear appropriate personal protective equipment.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10001390&lang=EN
https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10001390&lang=EN
https://sdfine.com/media/catalog/product/attachment/39543MSDS.pdf
https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10001390&lang=EN
https://sdfine.com/media/catalog/product/attachment/39543MSDS.pdf
https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10001390&lang=EN
https://www.lobachemie.com/lab-chemical-msds/MSDS-PHTHALIMIDE-CASNO-85-41-05279-EN.aspx
https://www.chembk.com/en/chem/SODIUM%20PHTHALIMIDE
https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10001390&lang=EN
https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10001390&lang=EN
https://www.lobachemie.com/lab-chemical-msds/MSDS-PHTHALIMIDE-CASNO-85-41-05279-EN.aspx
https://sdfine.com/media/catalog/product/attachment/39543MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1106764460_PHTHALIMIDECASNO85-41-6MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1106764460_PHTHALIMIDECASNO85-41-6MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1106764460_PHTHALIMIDECASNO85-41-6MSDS.pdf
https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10001390&lang=EN
https://sdfine.com/media/catalog/product/attachment/39543MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3327304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sweep up the spilled material and shovel it into a suitable container for disposal.[7]

Avoid dispersal of dust in the air.

Prevent the product from entering drains.[5]

Visualization of Safe Handling Workflow
The following diagram illustrates the standard workflow for the safe handling of sodium
phthalimide in a laboratory setting.

Safe handling workflow for sodium phthalimide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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